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Compound of Interest

Compound Name: Chlorotrimethylgermane

CAS No.: 1529-47-1

Cat. No.: B075237

Get Quote

Technical Support Center: Handling
Chlorotrimethylgermane
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in mitigating

static discharge when working with chlorotrimethylgermane.

Troubleshooting Guide: Static Discharge Issues
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Issue Possible Cause Solution

Visible spark when pouring or

transferring

chlorotrimethylgermane.

Buildup of static electricity due

to friction between the liquid

and the container.[1][2]

Immediately stop the transfer.

Ensure proper grounding and

bonding of all conductive

containers before resuming.[1]

[3][4]

Suspected static discharge in

a non-conductive (glass or

plastic) receiving container.

Static charge accumulation on

the liquid's surface.[1][5]

Use a grounded metal dip pipe

or grounding rod that extends

into the liquid within the non-

conductive container.[1][6]

Static buildup in cold, dry

laboratory environments.

Low humidity increases the

likelihood of static electricity

generation.[7]

Increase the relative humidity

in the work area if possible. Be

extra vigilant with grounding

and bonding procedures in

low-humidity conditions.

Feeling a shock when handling

containers.

The operator's body has

accumulated a static charge.

Before handling containers,

discharge any personal static

electricity by touching a

grounded metal object.[2][4]

Consider using static-

dissipating footwear.[8]

Frequently Asked Questions (FAQs)
Q1: What are the primary fire and explosion hazards associated with

chlorotrimethylgermane?

A1: Chlorotrimethylgermane is a highly flammable liquid (Category 2) with a low flash point.

[9][10] Vapors can form an ignitable mixture with air, and a static discharge can provide the

ignition source, leading to a fire or explosion.[5][11]

Q2: When is grounding and bonding mandatory for handling chlorotrimethylgermane?

A2: Grounding and bonding are required when transferring flammable liquids with a flash point

below 100°F (37.8°C) from a container larger than 1 gallon (4 liters).[1][8] Given that
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chlorotrimethylgermane has a flash point of 1°C (33.8°F), these precautions are essential for

transfers from larger containers.

Q3: Can I use plastic or glass containers to transfer chlorotrimethylgermane?

A3: While you can use non-conductive containers, they present a higher risk for static buildup

as they cannot be directly grounded.[1][12] If using glass or plastic, a grounded metal dip pipe

or grounding rod must be inserted into the liquid during transfer.[1] It is generally recommended

to use conductive containers for flammable liquids whenever possible.[7]

Q4: What personal protective equipment (PPE) should be worn when handling

chlorotrimethylgermane to mitigate static discharge?

A4: In addition to standard chemical safety PPE (flame-resistant lab coat, chemical splash

goggles, face shield, and appropriate gloves), it is advisable to wear non-synthetic clothing and

static-dissipating shoes.[2][8] Avoid wearing clothing made of materials like polyester that can

easily generate static electricity.

Q5: How can I safely transfer small quantities of chlorotrimethylgermane in a laboratory

setting?

A5: For transfers from containers of 1 gallon (4 liters) or less, grounding and bonding are not

strictly required, but the transfer should be performed in a chemical fume hood.[2] Pour slowly

to minimize splashing and turbulence, which can generate static electricity.[1][8]

Quantitative Data Summary
The following table summarizes key physical and safety properties of chlorotrimethylgermane
relevant to static discharge mitigation.
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Property Value Citation

Flash Point 1 °C (33.8 °F) - closed cup

Boiling Point 102 °C [13]

Density 1.24 g/mL at 25 °C

GHS Hazard Classification

Flammable Liquid (Category

2), Skin Corrosion (Category

1B)

[9][10]

Experimental Protocol: Safe Transfer of
Chlorotrimethylgermane with Static Discharge
Mitigation
This protocol outlines the steps for safely transferring chlorotrimethylgermane from a larger

conductive container to a smaller one, minimizing the risk of static discharge.

Materials:

Chlorotrimethylgermane in a conductive dispensing container

Conductive receiving container

Grounding cable with clamps

Bonding cable with clamps

Appropriate personal protective equipment (flame-resistant lab coat, chemical splash

goggles, face shield, compatible gloves, static-dissipating shoes)

Chemical fume hood

Procedure:

Preparation:
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Ensure the work area is well-ventilated, preferably within a chemical fume hood.[7]

Remove all potential ignition sources from the vicinity.[14]

Inspect grounding and bonding cables for any damage or defects. The connections must

be metal-to-metal.[5]

Grounding the Dispensing Container:

Connect one end of the grounding cable to a known earth ground, such as a copper water

pipe or a designated grounding point on the building's static grounding system.[1][2]

Securely attach the other end of the grounding cable to the metal dispensing container.

Bonding the Containers:

Connect one end of the bonding cable to the grounded dispensing container.[4]

Connect the other end of the bonding cable to the conductive receiving container.[4] This

equalizes the electrical potential between the two containers.[3]

Personal Grounding:

Before starting the transfer, discharge any personal static electricity by touching a

grounded metal object.[2][4]

Liquid Transfer:

Slowly and carefully pour the chlorotrimethylgermane from the dispensing container to

the receiving container.[1][8]

Avoid splashing and turbulence, as this can increase the generation of static electricity.[1]

[8]

Completion and Disconnection:

Once the transfer is complete, securely close both containers.
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Disconnect the cables in the reverse order of connection: first the bonding cable, then the

grounding cable.

Cleanup:

Wipe down the work area to clean up any minor drips or spills.

Properly store the chlorotrimethylgermane according to safety guidelines.

Visualizations
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Caption: Workflow for mitigating static discharge during chlorotrimethylgermane transfer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b075237?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

